Cas no 1855706-50-1 (1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile)

1-(1-Methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile is a heterocyclic compound featuring a cyclobutane core substituted with a nitrile group and a 1-methyl-1,2,3-triazole moiety. This structure offers versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research, where its triazole and nitrile functionalities serve as key pharmacophores or intermediates. The compound’s rigid cyclobutane scaffold enhances conformational stability, while the electron-withdrawing nitrile group facilitates further derivatization. Its well-defined reactivity profile makes it suitable for cross-coupling reactions, cycloadditions, and other transformations. High purity and consistent synthesis protocols ensure reliability in research and industrial settings. This compound is particularly valuable for developing novel bioactive molecules or functional materials.

1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile structure

1855706-50-1 structure

Product Name:1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile

CAS No:1855706-50-1

MF:C₈H₁₀N₄

MW:162.19180059433

CID:5973703

PubChem ID:130544284

Update Time:2025-06-14

1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(1-methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile
- EN300-1866674
- 1855706-50-1
- 1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile
- Inchi： 1S/C8H10N4/c1-12-7(5-10-11-12)8(6-9)3-2-4-8/h5H,2-4H2,1H3
- InChI Key： UTVDFJAPIMNNIE-UHFFFAOYSA-N
- SMILES： N1(C)C(=CN=N1)C1(C#N)CCC1

Computed Properties

Exact Mass: 162.090546336g/mol
Monoisotopic Mass: 162.090546336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 54.5Å²

1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1866674-0.05g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	0.05g	$1068.0	2023-09-18
Enamine	EN300-1866674-0.1g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	0.1g	$1119.0	2023-09-18
Enamine	EN300-1866674-0.25g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	0.25g	$1170.0	2023-09-18
Enamine	EN300-1866674-0.5g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	0.5g	$1221.0	2023-09-18
Enamine	EN300-1866674-1.0g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	1g	$1458.0	2023-06-02
Enamine	EN300-1866674-2.5g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	2.5g	$2492.0	2023-09-18
Enamine	EN300-1866674-5.0g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	5g	$4226.0	2023-06-02
Enamine	EN300-1866674-10.0g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	10g	$6266.0	2023-06-02
Enamine	EN300-1866674-1g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	1g	$1272.0	2023-09-18
Enamine	EN300-1866674-5g	1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile	1855706-50-1	5g	$3687.0	2023-09-18

1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile Related Literature

1. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Additional information on 1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(1-Methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile (CAS No. 1855706-50-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(1-Methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile (CAS No. 1855706-50-1) has emerged as a compound of significant interest. This molecule, characterized by its unique triazole and cyclobutane structural motifs, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its nitrile functional group, which often enhances binding affinity and metabolic stability in bioactive molecules.

The compound's 1,2,3-triazole core is a hallmark of click chemistry, a technique popularized by Nobel laureate Barry Sharpless. This has led to a surge in searches for "triazole derivatives in drug design" and "click chemistry applications 2024," reflecting its relevance in modern synthetic strategies. Its cyclobutane ring, known for conferring rigidity, is another hot topic, with queries like "strained rings in medicinal chemistry" trending in academic forums.

From a synthetic perspective, CAS 1855706-50-1 is often discussed alongside "carbonitrile synthesis optimization" and "heterocyclic compound scalability." Recent patents highlight its utility as a building block for kinase inhibitors, aligning with the industry's focus on "targeted cancer therapies." Analytical challenges, such as "HPLC method development for triazole analogs," further underscore its technical complexity.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its nitrile group prompts discussions on "green chemistry alternatives" and "biodegradable nitrile derivatives." These align with the broader push for sustainable chemistry, a dominant theme in 2024's research funding priorities.

In material science, the compound's rigid-rod molecular architecture sparks interest in "organic electronic materials," particularly for OLED applications. This interdisciplinary appeal bridges pharmaceutical and engineering communities, making it a frequent subject in "high-impact journal publications."

Market analysts note growing demand for CAS 1855706-50-1 in Asia-Pacific R&D hubs, driven by searches like "bulk suppliers of specialty nitriles." Its stability under physiological conditions (pH 7.4 half-life studies) further bolsters its appeal for preclinical development.

For those exploring structure-activity relationships (SAR), the 1-methyl-1H-1,2,3-triazole moiety offers a case study in "bioisosteric replacement strategies." Computational chemists frequently investigate its "docking pose reproducibility," given its balanced lipophilicity (predicted LogP ≈ 1.2).

Emerging applications in proteolysis-targeting chimeras (PROTACs) have recently been proposed, connecting it to the trending "degrader technologies" niche. This positions the compound at the frontier of next-generation therapeutic modalities.